Cas no 2256713-27-4 (2,4-dibromo-1H-imidazole-5-d)

• Product Name: 2,4-dibromo-1H-imidazole-5-d
• CAS No: 2256713-27-4
• MF: C₃H₂Br₂N₂
• MW: 226.8755402565
• CID: 6816902
• PubChem ID: 172400869
• Update Time: 2025-03-02

2,4-dibromo-1H-imidazole-5-d Chemical and Physical Properties

Names and Identifiers

• 2,4-dibromo-1H-imidazole-5-d
• CS-22050
• 2256713-27-4

• Inchi： 1S/C3H2Br2N2/c4-2-1-6-3(5)7-2/h1H,(H,6,7)/i1D
• InChI Key： KJBTZMYWBSAZAQ-MICDWDOJSA-N
• SMILES： BrC1=C([2H])N=C(N1)Br

Computed Properties

• Exact Mass: 226.86270Da
• Monoisotopic Mass: 224.86475Da
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų